Cas no 85005-70-5 (2-[[2-[bis(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate)
![2-[[2-[bis(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate structure](https://www.kuujia.com/scimg/cas/85005-70-5x500.png)
85005-70-5 structure
Product name:2-[[2-[bis(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate
2-[[2-[bis(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate Chemical and Physical Properties
Names and Identifiers
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- 2-[[2-[bis(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate
- EINECS 285-002-1
- 2-[[2-[Bis-(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate
- 85005-70-5
- 2-((2-(Bis(2-hydroxyethyl)amino)ethyl)(2-hydroxyethyl)amino)ethyl oleate monoacetate
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- Inchi: InChI=1S/C28H56N2O5.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(34)35-27-23-30(22-26-33)19-18-29(20-24-31)21-25-32;1-2(3)4/h9-10,31-33H,2-8,11-27H2,1H3;1H3,(H,3,4)/b10-9-;
- InChI Key: PPERMZMSZQSCPT-KVVVOXFISA-N
- SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCCN(CCN(CCO)CCO)CCO.CC(=O)O
Computed Properties
- Exact Mass: 560.44
- Monoisotopic Mass: 560.44
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 28
- Complexity: 501
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131A^2
2-[[2-[bis(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate Related Literature
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Sean W. Reilly,Charles Edwin Webster,T. Keith Hollis,Henry U. Valle Dalton Trans., 2016,45, 2823-2828
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Anton Ivanov,Sebastian Boldt,Zaib un Nisa,Syed Jawad Ali Shah,Alexander Villinger,Gyula Schneider,János Wölfling,Jamshed Iqbal RSC Adv., 2016,6, 11118-11127
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Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
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